Cas no 423739-86-0 (N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 423739-86-0
• MF: C₂₃H₁₅BrN₂O₄
• MW: 463.280205011368
• CID: 5930271
• PubChem ID: 2231016
• Update Time: 2025-06-13

N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-(2-benzoyl-4-bromophenyl)-1,3-dihydro-1,3-dioxo-
• N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• 423739-86-0
• AKOS002139105
• EU-0062789
• F0866-0141
• Oprea1_662300

• Inchi： 1S/C23H15BrN2O4/c24-15-10-11-19(18(12-15)21(28)14-6-2-1-3-7-14)25-20(27)13-26-22(29)16-8-4-5-9-17(16)23(26)30/h1-12H,13H2,(H,25,27)
• InChI Key： SSODIFRMVIJEQE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 462.02152g/mol
• Monoisotopic Mass: 462.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 691.6±55.0 °C(Predicted)
• pka: 12.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 423739-86-0): A Comprehensive Overview

N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 423739-86-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isoindole and contains a benzoyl and bromo substituent on the phenyl ring. The unique structural features of this compound make it a valuable candidate for various biological and pharmaceutical applications.

The molecular structure of N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide consists of a central isoindole core with a substituted acetamide group. The presence of the benzoyl and bromo groups imparts specific chemical properties that influence its reactivity and biological activity. Recent studies have highlighted the potential of this compound in modulating various biological pathways, making it an intriguing target for drug development.

In the realm of medicinal chemistry, N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The pharmacological properties of N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide have been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated its ability to selectively target and inhibit specific protein targets, thereby reducing the proliferation of cancer cells. Additionally, in vivo studies have shown promising results in animal models, where the compound has exhibited significant anti-tumor activity without causing severe side effects.

Beyond its potential as an anticancer agent, N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and providing relief to affected individuals.

The structural complexity of N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide also makes it an interesting subject for synthetic chemistry. Chemists have developed various synthetic routes to produce this compound efficiently and on a larger scale. These synthetic methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The ability to synthesize this compound on a larger scale is crucial for advancing its development as a potential therapeutic agent.

In addition to its therapeutic potential, N-(2-Benzoyl-4-bromophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)acetamide has also been studied for its use as a tool compound in biological research. Tool compounds are used to probe specific biological processes and validate potential drug targets. By using this compound in experimental settings, researchers can gain insights into the mechanisms underlying various diseases and identify new therapeutic strategies.

The safety profile of N-(2-Benzoyl -4-bromophenyl)- 2 -( 1 , 3 -dioxo - 2 , 3 -dihydro - 1 H -isoindol - 2 - y l ) acetamide is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits good safety margins when administered at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-( 2 -Benzoyl -4-bromophenyl ) - 2 -( 1 , 3 -dioxo - 2 , 3 -dihydro - 1 H -isoindol - y l ) acetamide (CAS No. 423739 -86 -0 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further development . Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound , paving the way for future advancements in drug discovery and development .